Cas no 1334372-86-9 (4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine)

• Product Name: 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine
• CAS No: 1334372-86-9
• MF: C₁₃H₁₈ClN₃S
• MW: 283.820120334625
• CID: 6368601
• PubChem ID: 56724909
• Update Time: 2025-10-05

4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine
• N-(4-chloro-1,3-benzothiazol-2-yl)-N',N'-diethylethane-1,2-diamine
• N1-(4-chlorobenzo[d]thiazol-2-yl)-N2,N2-diethylethane-1,2-diamine
• 4-chloro-N-[2-(diethylamino)ethyl]-1,3-benzothiazol-2-amine
• 1334372-86-9
• F2145-0281
• AKOS024627490

• Inchi： 1S/C13H18ClN3S/c1-3-17(4-2)9-8-15-13-16-12-10(14)6-5-7-11(12)18-13/h5-7H,3-4,8-9H2,1-2H3,(H,15,16)
• InChI Key： PIGNKTWHLBTDBT-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(Cl)C=CC=C2S1)CN(CC)CC

Computed Properties

• Exact Mass: 283.0909965g/mol
• Monoisotopic Mass: 283.0909965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.4Ų

Additional information on 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine

4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine (CAS No. 1334372-86-9): A Comprehensive Overview

4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine (CAS No. 1334372-86-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This benzothiazole derivative features a chloro substituent at the 4-position and a diethylaminoethylamine side chain, making it an interesting subject for both academic research and industrial applications.

The molecular formula of this compound is C₁₃H₁₈ClN₃S, with a molecular weight of 283.82 g/mol. Its structure combines the benzothiazole core with an amine functionality, which contributes to its diverse chemical properties. Researchers have shown particular interest in this compound's potential as a pharmacological intermediate or as a building block for more complex molecules in medicinal chemistry.

Recent studies have explored the structure-activity relationship of similar benzothiazole derivatives, particularly in the context of drug discovery. The presence of both the chloro group and the diethylaminoethyl side chain in 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine suggests potential for biological activity, though specific applications would require further investigation and regulatory approval.

From a synthetic chemistry perspective, this compound represents an interesting case study in heterocyclic chemistry. The benzothiazole scaffold is known for its stability and versatility, making it a popular choice in various chemical applications. The diethylaminoethyl side chain adds basic character to the molecule, potentially influencing its solubility and reactivity profile.

In the field of organic electronics, compounds containing the benzothiazole moiety have shown promise due to their electron-accepting properties. While 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine hasn't been extensively studied in this context, its structural features suggest potential utility in materials science applications.

The compound's physical properties include moderate solubility in common organic solvents, which is typical for benzothiazole derivatives. Its melting point and other physical characteristics would be important parameters for researchers considering its use in various applications. Proper handling and storage conditions should always be observed when working with this or any chemical compound.

Recent advancements in high-throughput screening technologies have increased interest in structurally diverse compounds like 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine. The pharmaceutical industry in particular is constantly seeking novel chemical entities that could serve as starting points for drug development programs.

From a safety perspective, while 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine is not classified as hazardous under standard regulations, proper laboratory precautions should always be followed when handling any chemical substance. This includes wearing appropriate personal protective equipment and working in well-ventilated areas.

The synthesis of this compound typically involves multi-step organic reactions, with the benzothiazole core being constructed first, followed by introduction of the chloro group and subsequent amination. Modern synthetic methods emphasize efficiency and sustainability, aligning with current trends in green chemistry principles.

Analytical characterization of 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine would typically involve techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods help confirm the compound's identity and purity, which are crucial for research applications.

In the context of chemical biology, the compound's potential interactions with biological systems warrant investigation. The diethylaminoethyl group in particular might influence cellular uptake or target binding, though such applications would require extensive testing and validation.

The global market for specialized chemical intermediates like 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine has been growing steadily, driven by increasing demand from pharmaceutical and materials science sectors. Suppliers typically offer this compound in research quantities, with purity levels suitable for various applications.

Future research directions for this compound might include exploration of its potential in catalysis or as a ligand in coordination chemistry. The nitrogen and sulfur atoms in the benzothiazole ring could potentially coordinate to metal centers, opening possibilities in inorganic chemistry applications.

As with any specialized chemical, researchers interested in 4-chloro-N-2-(diethylamino)ethyl-1,3-benzothiazol-2-amine should consult the latest scientific literature and safety data before beginning work. The compound's full potential may yet be uncovered through ongoing research efforts across multiple scientific disciplines.